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Introduction

Pifazin, chemically known as pyrazinamide, is a cornerstone first-line antituberculosis agent.
Accurate and reliable quantification of pyrazinamide in various matrices, including
pharmaceutical dosage forms and biological fluids, is critical for quality control,
pharmacokinetic studies, and therapeutic drug monitoring. This document provides detailed
application notes and protocols for the quantitative analysis of pyrazinamide using common
analytical techniques.

Analytical Methods Overview

Several analytical methods have been developed and validated for the quantification of
pyrazinamide. The most prevalent techniques include High-Performance Liquid
Chromatography (HPLC) with Ultraviolet (UV) detection, Ultra-Performance Liquid
Chromatography (UPLC-UV), and UV-Visible Spectrophotometry. These methods offer a range
of simplicity, sensitivity, and specificity to suit different analytical needs.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for various analytical methods
used for pyrazinamide quantification, providing a comparative overview of their performance
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characteristics.

Table 1: High-Performance Liquid Chromatography (HPLC) Methods

Limit of Limit of

Linearity ) o Accuracy/Rec
Detection Quantification Reference
Range (pg/mL) overy (%)
(LOD) (ug/mL)  (LOQ) (ng/mL)
2.00 - 50.00 - 2.00 >85% [1]
20 - 120 - - - 2]
1-10 - - 68.94 - 116.02 [3]

Table 2: Ultra-Performance Liquid Chromatography (UPLC) Method

. . Limit of Limit of
Linearity . . Accuracy/Rec
Detection Quantification Reference
Range (pg/mL) overy (%)
(LOD) (ng/mL)  (LOQ) (ng/mL)

5-60 - 5 >85% [4]

Table 3: UV-Visible Spectrophotometry Methods
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. . Limit of Limit of
Linearity ] e L.
Detection Quantificati  Accuracy/R
Method Range Reference
(LOD) on (LOQ) ecovery (%)
(ng/mL)
(ng/mL) (ng/mL)
Area Under
2-16 - - - [5]
Curve (AUC)
Second
Order 2-16 - - - [5]
Derivative
0.0157 - 0.0415 -
Direct UV 1.11-13.33 99.4 -103.0 [6]
0.0222 0.0546
First Order
o 4-20 - - - [7]
Derivative

Experimental Workflows

The following diagrams illustrate the general experimental workflows for the quantification of
pyrazinamide using different analytical techniques.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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